
Application Notes and Protocols for Endothal-
disodium in Kinase Assays

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Endothal-disodium

Cat. No.: B2789328 Get Quote

Introduction
Endothal-disodium is a potent and selective inhibitor of serine/threonine protein

phosphatases, particularly Protein Phosphatase 2A (PP2A) and, to a lesser extent, Protein

Phosphatase 1 (PP1).[1][2][3][4] In the context of kinase assays, Endothal-disodium is not

used to directly measure kinase activity but rather as a critical reagent to prevent the

dephosphorylation of kinase substrates by endogenous phosphatases that may be present in

the reaction mixture. By inhibiting phosphatase activity, Endothal-disodium ensures that the

measured phosphorylation is a true reflection of the kinase's activity.

These application notes provide recommended concentrations for using Endothal-disodium
as a phosphatase inhibitor in kinase assays and a general protocol for its inclusion.

Data Presentation: Inhibitory Concentrations of
Endothal
The following table summarizes the half-maximal inhibitory concentrations (IC50) of Endothal

against various protein phosphatases. This data is crucial for determining the optimal

concentration for complete phosphatase inhibition in a kinase assay.
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Protein Phosphatase IC50 Concentration Reference

Protein Phosphatase 2A

(PP2A)
90 nM [1]

Protein Phosphatase 1 (PP1) 5 µM [1]

Protein Phosphatase 5 (PP5) 3.64 µM [5]

Recommended Concentration for Kinase Assays:

Based on the IC50 values, a final concentration of 1-10 µM Endothal-disodium is

recommended for most kinase assays. This concentration range is sufficient to ensure potent

inhibition of PP2A and significant inhibition of PP1 and PP5, thereby preserving the

phosphorylated state of the kinase substrate.

Experimental Protocols
General Kinase Assay Protocol with Endothal-disodium
This protocol provides a general framework for a biochemical kinase assay using a

recombinant kinase, a substrate, ATP, and Endothal-disodium as a phosphatase inhibitor.

Specific conditions such as buffer composition, substrate concentration, and incubation time

should be optimized for each specific kinase.

Materials:

Purified recombinant kinase

Kinase-specific substrate (peptide or protein)

Endothal-disodium stock solution (e.g., 1 mM in water)

Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 1 mM DTT)

ATP stock solution (e.g., 10 mM)

Detection reagent (e.g., ADP-Glo™, LanthaScreen™, or radioactive [γ-³²P]ATP)
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Microplate (e.g., 96-well or 384-well)

Plate reader or scintillation counter

Procedure:

Prepare Kinase Reaction Mix: In a microcentrifuge tube, prepare a master mix containing the

kinase reaction buffer, the desired final concentration of the kinase substrate, and Endothal-
disodium at a final concentration of 1-10 µM.

Aliquot Kinase: Add the purified kinase to the reaction mix to achieve the desired final

concentration. The optimal kinase concentration should be determined empirically.

Dispense to Plate: Dispense the kinase reaction mix into the wells of the microplate.

Initiate Reaction: Start the kinase reaction by adding ATP to each well to the desired final

concentration (often near the Km for the specific kinase).

Incubation: Incubate the plate at the optimal temperature (e.g., 30°C) for a predetermined

amount of time (e.g., 30-60 minutes). The incubation time should be within the linear range

of the reaction.

Stop Reaction (if necessary): For endpoint assays, stop the reaction by adding a stop

solution (e.g., EDTA to chelate Mg²⁺). For continuous assays, this step is omitted.

Detection: Add the detection reagent according to the manufacturer's instructions to quantify

kinase activity (e.g., by measuring luminescence, fluorescence, or radioactivity).

Data Analysis: Measure the signal and calculate the kinase activity. For inhibitor screening,

compare the activity in the presence of test compounds to a control reaction.

Mandatory Visualization
Signaling Pathway: Role of PP2A in Kinase-mediated
Signaling
The following diagram illustrates a simplified signaling pathway where a kinase phosphorylates

a substrate, and PP2A acts as a negative regulator by dephosphorylating the substrate.
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Endothal inhibits PP2A, thus promoting the phosphorylated state of the substrate.

Caption: Role of Endothal in a kinase signaling pathway.

Experimental Workflow: Kinase Assay with Endothal-
disodium
This diagram outlines the key steps in performing a kinase assay that includes Endothal-
disodium as a phosphatase inhibitor.

Caption: Workflow for a kinase assay using Endothal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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